4-Chloro-2-(pyridin-4-yl)benzoic acid

• CAS No.: 1214388-93-8
• Molecular Formula: C12H8ClNO2
• Molecular Weight: 233.65 g/mol
• IUPAC Name: 4-chloro-2-pyridin-4-ylbenzoic acid
• InChI: InChI=1S/C12H8ClNO2/c13-9-1-2-10(12(15)16)11(7-9)8-3-5-14-6-4-8/h1-7H,(H,15,16)
• InChI Key: FTVFQTZNAUXTDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=CC=NC=C2)C(=O)O

Description

4-Chloro-2-(pyridin-4-yl)benzoic acid is a benzoic acid derivative featuring a chlorine substituent at the 4-position and a pyridin-4-yl group at the 2-position of the aromatic ring. Its molecular formula is C₁₂H₈ClNO₂, with a molecular weight of 233.65 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Biological Activity/Application	Key Properties	References
4-Chloro-2-(pyridin-4-yl)benzoic acid	C₁₂H₈ClNO₂	233.65	-Cl (4-), pyridin-4-yl (2-)	Not explicitly stated (potential kinase modulation)	High polarity due to pyridine; moderate acidity	N/A
4-Chloro-2-(2-chlorophenoxy)acetamido benzoic acid (CBA)	C₁₅H₁₂Cl₂NO₃	325.17	-Cl (4-), 2-chlorophenoxy acetamido (2-)	TRPM4 inhibitor (anti-cancer)	Bulky substituent; enhanced lipophilicity
4-Chloro-2-(piperazin-1-yl)benzoic acid	C₁₁H₁₃ClN₂O₂	240.69	-Cl (4-), piperazine (2-)	Pharmacophore for receptor targeting	Basic piperazine improves solubility
(E)-4-(2-(pyridin-4-yl)vinyl)benzoic acid (IV)	C₁₄H₁₁NO₂	225.24	Vinyl-linked pyridin-4-yl (2-)	Fluorescent probe or ligand design	Extended conjugation; UV-vis activity
4-(2-Chloro-4-pyrimidinyl)benzoic acid	C₁₁H₇ClN₂O₂	234.64	-Cl (2-), pyrimidinyl (4-)	Intermediate in drug synthesis	Pyrimidine enhances hydrogen bonding
5-(Aminosulfonyl)-4-chloro-2-([2-furanylmethyl]amino)benzoic acid	C₁₂H₁₀ClN₂O₅S	328.74	-Cl (4-), sulfamoyl, furanylmethylamino (2-)	Diuretic (furosemide analog)	High solubility due to sulfonamide

Structural and Functional Insights

Substituent Effects on Acidity: The pyridin-4-yl group in the target compound likely lowers the pKa of the benzoic acid compared to nitro or sulfonamide substituents (e.g., 4-chloro-2-nitrobenzoic acid in ), due to electron-withdrawing effects .

Biological Activity: TRPM4 Inhibition: CBA and its analogs (LBA, NBA) exhibit anti-cancer activity by blocking ion channels, with efficacy influenced by substituent bulk and electronics . Antibacterial Activity: Hydrazone derivatives of 4-chloro-2-(hydrazinyl)benzoic acid () show metal-dependent antibacterial effects, contrasting with the pyridinyl variant’s unknown activity .

Synthetic Routes :

• The synthesis of pyridinyl analogs often employs cross-coupling (e.g., Suzuki reaction for vinyl-linked pyridine in ) , while amide-linked derivatives (e.g., CBA) use condensation with acyl chlorides .

Physical Properties :

• Melting points vary significantly: CBA analogs melt at 224–226°C , while furanylmethyl derivatives () likely have lower melting points due to flexible side chains.
• Solubility is enhanced by polar groups (e.g., sulfonamide in ) but reduced by hydrophobic aryl substituents .